Cas no 1804908-41-5 (2-Bromo-6-fluoro-3-(trifluoromethyl)phenol)

• Product Name: 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol
• CAS No: 1804908-41-5
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• MDL: MFCD28739054
• CID: 5073715
• Update Time: 2026-03-01

2-Bromo-6-fluoro-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol
• 2-Bromo-4-fluoro-3-hydroxybenzotrifluoride

• MDL： MFCD28739054
• Inchi： 1S/C7H3BrF4O/c8-5-3(7(10,11)12)1-2-4(9)6(5)13/h1-2,13H
• InChI Key： VIHXGLRAYYDXTQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(F)(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol

Recent Advances in the Application of 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1804908-41-5) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1804908-41-5) is a fluorinated phenolic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This compound, characterized by the presence of bromo, fluoro, and trifluoromethyl substituents on the phenol ring, exhibits distinct electronic and steric properties that make it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the unique steric and electronic properties of this compound have enabled the development of novel inhibitors with improved binding affinity and selectivity. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway, a promising avenue for cancer immunotherapy.

In addition to its applications in medicinal chemistry, 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol has also been investigated for its potential use in agrochemical research. The trifluoromethyl group, in particular, is known to enhance the biological activity and metabolic stability of agrochemicals. Recent patents and publications have highlighted the incorporation of this compound into the design of new herbicides and fungicides, with promising results in terms of efficacy and environmental safety.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. The fluorine atom in 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol can be replaced with fluorine-18, a radioactive isotope used in PET imaging, to create radiolabeled probes for studying biological processes in vivo. This approach has been explored in the development of new imaging agents for neurological disorders and cancer, offering insights into disease mechanisms and therapeutic responses.

Despite its promising applications, challenges remain in the synthesis and handling of 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol. The presence of multiple halogen substituents can complicate synthetic routes and require specialized conditions to achieve high yields and purity. Recent advancements in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have addressed some of these challenges, enabling more efficient and scalable production of this compound and its derivatives.

In conclusion, 2-Bromo-6-fluoro-3-(trifluoromethyl)phenol (CAS: 1804908-41-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a key building block in drug discovery, agrochemical development, and molecular imaging. Ongoing research efforts are expected to further expand its utility and address current limitations, paving the way for new therapeutic and diagnostic innovations.